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Compound of Interest

Compound Name: Matenon

Cat. No.: B1230310 Get Quote

An Essential Guide for Researchers, Scientists, and Drug Development Professionals on the

Safe Handling and Disposal of Matenon (Mibolerone).

This document provides comprehensive, step-by-step procedures for the safe disposal of

Matenon, a brand name for the potent synthetic anabolic-androgenic steroid Mibolerone.

Adherence to these protocols is critical for ensuring personnel safety, preventing environmental

contamination, and maintaining regulatory compliance. Mibolerone is classified as a hazardous

substance with the potential to cause cancer and damage fertility, necessitating meticulous

handling and disposal practices.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Matenon (Mibolerone) with

the appropriate personal protective equipment (PPE) in a designated and controlled area.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Eye Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1230310?utm_src=pdf-interest
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: When handling the powder form or if there is a risk of

aerosolization, a fit-tested N95 respirator or higher is recommended.

Designated Area: All handling of Matenon, including weighing and solution preparation,

should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Matenon (Mibolerone) Chemical and Safety Data
The following table summarizes key quantitative data for Matenon (Mibolerone) to facilitate

safe handling and disposal decisions.

Property Value Source

Chemical Name Mibolerone CymitQuimica

Synonyms

Matenon, Cheque Drops,

7α,17α-Dimethyl-19-

nortestosterone

PubChem

CAS Number 3704-09-4 CymitQuimica

Molecular Formula C₂₀H₃₀O₂ PubChem

Molecular Weight 302.45 g/mol Sigma-Aldrich

Hazard Statements

May cause cancer. May

damage fertility or the unborn

child.

CymitQuimica

Storage Temperature 2-8°C Sigma-Aldrich

Experimental Protocol for Matenon (Mibolerone)
Disposal
The disposal of Matenon (Mibolerone) and any contaminated materials must be managed as

hazardous pharmaceutical waste. The following protocol outlines the required step-by-step

procedures for its proper disposal in a laboratory setting.

Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/product/b1230310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper segregation of Matenon waste at the point of generation is the first critical step.

Solid Waste:

Establish a designated, clearly labeled, puncture-proof hazardous waste container. This

container should be lined with a thick, leak-proof plastic bag.

Label the container with "Hazardous Pharmaceutical Waste - For Incineration" and include

the chemical name "Mibolerone."

Dispose of all contaminated solid materials directly into this container. This includes:

Unused or expired Matenon powder.

Contaminated pipette tips, vials, and other plasticware.

Used gloves, disposable lab coats, and bench paper.

Liquid Waste:

Use a dedicated, leak-proof, and shatter-resistant container for all liquid waste containing

Matenon.

The container must be clearly labeled "Hazardous Pharmaceutical Liquid Waste" with the

chemical name "Mibolerone" and an approximate concentration.

Collect all solutions containing Matenon, including stock solutions, experimental solutions,

and solvent rinses from contaminated glassware.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with Matenon must be

disposed of in a designated, puncture-resistant sharps container labeled "Hazardous

Sharps Waste - For Incineration."

Decontamination of Work Surfaces and Equipment
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Thorough decontamination of all surfaces and non-disposable equipment is essential to

prevent cross-contamination.

Prepare a decontaminating solution, such as a 1:10 dilution of bleach (sodium hypochlorite)

or a specialized laboratory cleaning agent known to be effective against potent compounds.

Wipe down all work surfaces within the chemical fume hood, as well as any external

surfaces of equipment that may have come into contact with Matenon.

For non-disposable glassware and equipment, rinse thoroughly with a suitable organic

solvent (e.g., ethanol or methanol) to solubilize any residual Matenon. Collect this solvent

rinse as hazardous liquid waste.

Following the solvent rinse, wash the equipment with soap and water.

Preparation for Final Disposal
Once the waste containers are ready for removal, follow these steps:

Do not fill waste containers more than three-quarters full to prevent spillage.[1]

Securely seal all waste containers. For bags, twist the top, fold it over, and secure with

strong tape. For rigid containers, ensure the lids are tightly closed.

Wipe the exterior of each container with the decontaminating solution to remove any surface

contamination.

Store the sealed and decontaminated waste containers in a designated, secure, and well-

ventilated area away from general laboratory traffic while awaiting pickup.

Final Disposal Procedure
The final disposal of Matenon waste must be handled by a licensed hazardous waste

management company.

Arrange for a scheduled pickup of the hazardous pharmaceutical waste with your institution's

Environmental Health and Safety (EHS) office or a contracted waste disposal service.
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Ensure that all required documentation, such as a hazardous waste manifest, is completed

accurately.

The primary method for the final disposal of potent pharmaceutical waste like Mibolerone is

incineration at a permitted hazardous waste facility.[2][3][4] This method ensures the

complete destruction of the active pharmaceutical ingredient.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision-making and procedural workflows for the

proper disposal of Matenon (Mibolerone).
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Matenon (Mibolerone) Disposal Workflow
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Caption: Workflow for the safe disposal of Matenon.
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Matenon Waste Disposal Decision Tree
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Caption: Decision tree for segregating Matenon waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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